Cas no 1706462-83-0 (3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione)

• Product Name: 3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione
• CAS No: 1706462-83-0
• MF: C₈H₁₄N₂O₂S
• MW: 202.273960590363
• MDL: MFCD29034627
• CID: 5171562
• PubChem ID: 86262562
• Update Time: 2025-10-29

3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 3-(2-amino-3-methylbutyl)-
• 3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione

• MDL： MFCD29034627
• Inchi： 1S/C8H14N2O2S/c1-5(2)6(9)3-10-7(11)4-13-8(10)12/h5-6H,3-4,9H2,1-2H3
• InChI Key： MOSYZHRDESVXTR-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(CC(N)C(C)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione

Introduction to 3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione (CAS No. 1706462-83-0)

3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione (CAS No. 1706462-83-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazolidinedione class, a structural motif known for its broad spectrum of biological activities. The unique combination of an amino group, a methylbutyl side chain, and the thiazolidine core makes it a versatile scaffold for drug discovery and medicinal chemistry applications.

The molecular structure of 3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione features a five-membered ring containing sulfur and oxygen atoms, which is flanked by two carbonyl groups at the 2 and 4 positions. The presence of the amino group at the 3-position and the 2-amino-3-methylbutyl side chain at the 1-position introduces reactivity and potential for further functionalization. This structural arrangement not only enhances solubility and bioavailability but also allows for interactions with various biological targets.

In recent years, thiazolidinediones have been extensively studied for their pharmacological properties, particularly in the context of metabolic disorders and anti-inflammatory applications. The compound CAS No. 1706462-83-0 has been explored as a potential intermediate in the synthesis of novel therapeutic agents. Its ability to act as a precursor for more complex molecules has made it valuable in both academic research and industrial drug development pipelines.

One of the most compelling aspects of 3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory conditions. By targeting specific kinases, this compound may offer a means to modulate these pathways effectively. Preliminary studies have suggested that derivatives of this scaffold exhibit inhibitory activity against certain kinases, making it an attractive candidate for further investigation.

The synthesis of CAS No. 1706462-83-0 involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the amino group and the bulky 2-amino-3-methylbutyl side chain requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient routes to this compound, reducing both cost and environmental impact.

Recent advancements in computational chemistry have also played a pivotal role in understanding the binding interactions of 3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione with biological targets. Molecular docking studies have identified key residues on target proteins that interact with this scaffold, providing insights into its mechanism of action. These insights are crucial for designing next-generation analogs with improved potency and selectivity.

The pharmaceutical industry has shown particular interest in thiazolidinediones due to their versatility as drug candidates. The ability to modify various positions on the core structure allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). This flexibility makes CAS No. 1706462-83-0 a valuable building block for medicinal chemists seeking to develop novel therapeutics.

In conclusion,3-(2-amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione represents a promising compound with significant potential in drug discovery. Its unique structural features and reported biological activities make it an attractive candidate for further exploration in therapeutic development. As research continues to uncover new applications for this scaffold,CAS No. 1706462-83-0 is poised to play an important role in addressing unmet medical needs.